Cas no 187585-11-1 (3-amino-2-(3-amino-4-methoxyphenyl)chromen-4-one)

• Product name: 3-amino-2-(3-amino-4-methoxyphenyl)chromen-4-one
• CAS No: 187585-11-1
• MF: C₁₆H₁₄N₂O₃
• MW: 282.29396
• CID: 1379846
• PubChem ID: 154850

3-amino-2-(3-amino-4-methoxyphenyl)chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-amino-4-methoxyphenyl)chromen-4-one
• 3,3'-Diamino-4'-methoxyflavone
• 3-Amino-2-(3-amino-4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 3-amino-2-(3-amino-4-methoxyphenyl)-
• CCRIS 8248
• CTK4D9569
• AG-E-36534
• LS-39437
• DD1
• 187585-11-1
• AS-16793
• 3-Amino-2-(3-amino-4-methoxyphenyl)-4H-chromen-4-one
• SCHEMBL15819532
• GLXC-03497
• DA-52365
• AKOS030538065
• HY-120035
• DTXSID50172069
• EX-A4834
• DD1?

• Inchi： InChI=1S/C16H14N2O3/c1-20-13-7-6-9(8-11(13)17)16-14(18)15(19)10-4-2-3-5-12(10)21-16/h2-8H,17-18H2,1H3
• InChI Key： HSRUZXHIEFFBHR-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)N)N

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.57